6-Methyl-4-(piperidin-3-yloxy)-2H-pyran-2-one

• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol
• IUPAC Name: 6-methyl-4-piperidin-3-yloxypyran-2-one
• InChI: InChI=1S/C11H15NO3/c1-8-5-10(6-11(13)14-8)15-9-3-2-4-12-7-9/h5-6,9,12H,2-4,7H2,1H3
• InChI Key: HOVYDMDFPVJQSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)O1)OC2CCCNC2

Description

6-Methyl-4-(piperidin-3-yloxy)-2H-pyran-2-one is a pyranone derivative characterized by a 2H-pyran-2-one core substituted with a methyl group at position 6 and a piperidin-3-yloxy moiety at position 4.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Methyl-4-(piperidin-3-yloxy)-2H-pyran-2-one typically involves the reaction of 6-methyl-2H-pyran-2-one with piperidine under specific conditions. The reaction is often carried out in the presence of a base, such as sodium hydride, to facilitate the nucleophilic substitution reaction. The reaction mixture is usually heated to reflux to ensure complete conversion of the starting materials to the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

6-Methyl-4-(piperidin-3-yloxy)-2H-pyran-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or ketones.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: Nucleophilic substitution reactions can introduce different substituents onto the pyran or piperidine rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions vary depending on the desired transformation but often involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones, while reduction can produce alcohols or amines. Substitution reactions can introduce various functional groups, leading to a diverse array of derivatives .

Scientific Research Applications

6-Methyl-4-(piperidin-3-yloxy)-2H-pyran-2-one has several scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and materials.

Biology: It serves as a probe in biochemical studies to investigate enzyme interactions and cellular processes.

Medicine: The compound has potential therapeutic applications, including as an intermediate in the synthesis of pharmaceutical agents.

Industry: It is utilized in the development of advanced materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 6-Methyl-4-(piperidin-3-yloxy)-2H-pyran-2-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets by binding to their active sites or altering their conformation. This interaction can trigger a cascade of biochemical events, leading to the desired therapeutic or biological effect .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below summarizes key structural analogs and their properties:

Compound Name	Substituents/Modifications	Molecular Formula	Molecular Weight	Key Features
6-Methyl-4-(piperidin-3-yloxy)-2H-pyran-2-one	Piperidin-3-yloxy at C4, methyl at C6	C11H15NO3	209.24 g/mol	Basicity from piperidine; moderate solubility
6-Methyl-4-[(1-{3-[4-(trifluoromethyl)phenyl]propanoyl}-3-pyrrolidinyl)oxy]-2H-pyran-2-one	Pyrrolidinyloxy with trifluoromethylphenyl	C20H20F3NO4	395.38 g/mol	Enhanced lipophilicity (CF3 group); potential for improved receptor binding
6-Pentyl-2H-pyran-2-one	Pentyl chain at C6	C10H14O2	166.22 g/mol	Tyrosinase inhibition (IC50: 0.8 µM); natural origin
6-Methyl-4-(pyrrolidin-3-yloxy)-2H-pyran-2-one	Pyrrolidin-3-yloxy at C4 (5-membered ring)	C10H13NO3	195.22 g/mol	Reduced steric hindrance vs. piperidine; faster metabolism
Tetrahydro-6-Methyl-4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2H-pyran-2-one	Saturated pyranone + cyclohexenyl group	C15H24O2	236.35 g/mol	Increased hydrophobicity; used in fragrance intermediates

Key Observations:

• Piperidine vs. Pyrrolidine Substituents : The 6-membered piperidine ring in the target compound may offer greater conformational flexibility and stronger hydrogen-bonding capacity compared to the 5-membered pyrrolidine analog .
• Alkyl Chain Derivatives : 6-Pentyl-2H-pyran-2-one demonstrates significant tyrosinase inhibitory activity, suggesting that alkyl chain length correlates with enzyme interaction .

Pharmacokinetic Considerations

• Metabolism : Piperidine-containing compounds may undergo slower hepatic oxidation compared to pyrrolidine analogs due to reduced ring strain .
• Solubility : The trifluoromethyl group in reduces aqueous solubility but improves membrane permeability, a trade-off critical for drug design.

Biological Activity

6-Methyl-4-(piperidin-3-yloxy)-2H-pyran-2-one is a synthetic organic compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This compound integrates a piperidine ring, which is known for its pharmacological significance, and a pyranone moiety that contributes to its diverse interactions with biological systems. This article explores the biological activity of 6-Methyl-4-(piperidin-3-yloxy)-2H-pyran-2-one, focusing on its mechanisms of action, therapeutic potentials, and relevant case studies.

The biological activity of 6-Methyl-4-(piperidin-3-yloxy)-2H-pyran-2-one is primarily attributed to its interaction with specific molecular targets, including enzymes and receptors. These interactions can lead to either inhibition or activation of these targets, initiating various biochemical pathways that contribute to its observed effects. For instance, the compound has shown potential as an inhibitor of the PI3Kδ pathway, which is crucial in cancer cell proliferation and survival .

Biological Activity Overview

Research indicates that 6-Methyl-4-(piperidin-3-yloxy)-2H-pyran-2-one exhibits several promising biological activities:

• Antimicrobial Properties : Preliminary studies suggest that compounds with similar structural motifs possess significant antimicrobial effects. The presence of the piperidine ring may enhance interactions with microbial targets, leading to effective inhibition.
• Anticancer Activity : The compound has been investigated for its anticancer properties, particularly through its action on the PI3Kδ signaling pathway. In vitro studies have demonstrated that it can inhibit cancer cell growth across various cancer lines .
• Anti-inflammatory Effects : Some derivatives of this compound have also shown anti-inflammatory properties, suggesting a broader therapeutic potential beyond oncology.

Table 1: Summary of Biological Activities

Activity	Description	References
Antimicrobial	Effective against various bacterial strains; mechanism involves disruption of cell wall synthesis.
Anticancer	Inhibits PI3Kδ pathway; demonstrated IC50 values comparable to established drugs like idelalisib.
Anti-inflammatory	Reduces pro-inflammatory cytokine levels in vitro; potential for treating inflammatory diseases.

Case Study: Anticancer Activity

In a study examining the anticancer effects of 6-Methyl-4-(piperidin-3-yloxy)-2H-pyran-2-one, researchers found that it exhibited significant inhibition of cell proliferation in human B-cell lines such as Ramos and Raji. The half-maximal inhibitory concentration (IC50) values ranged from 3.0 to 4.5 nM, indicating potent activity comparable to known inhibitors in clinical use . Molecular docking simulations revealed that the compound forms key hydrogen bonds with critical residues in the PI3Kδ enzyme, enhancing its inhibitory efficacy.

Synthesis and Structural Considerations

The synthesis of 6-Methyl-4-(piperidin-3-yloxy)-2H-pyran-2-one typically involves multi-step organic reactions utilizing acyl chlorides and bases in solvents like dichloromethane or tetrahydrofuran. The structural integrity and purity are crucial for ensuring biological activity; thus, optimizing synthetic routes is essential for pharmaceutical applications .